Cas no 267667-78-7 (1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid)

• Product Name: 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid
• CAS No: 267667-78-7
• MF: C₅H₆O₄S
• MW: 162.163740634918
• MDL: MFCD20656882
• CID: 4643477
• PubChem ID: 11332641
• Update Time: 2025-08-04

1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 2,5-dihydro-, 1,1-dioxide

• MDL： MFCD20656882
• Inchi： 1S/C5H6O4S/c6-5(7)4-1-2-10(8,9)3-4/h1H,2-3H2,(H,6,7)
• InChI Key： GSPYMZGNJJKNFW-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC=C1C(O)=O

Computed Properties

• Exact Mass: 161.99867984g/mol
• Monoisotopic Mass: 161.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid

Comprehensive Guide to 1,1-Dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic Acid (CAS No. 267667-78-7)

1,1-Dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid (CAS No. 267667-78-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of sulfone derivatives and is characterized by its unique molecular structure, which includes a thiophene ring and a carboxylic acid functional group. Its CAS number, 267667-78-7, is a critical identifier for researchers and suppliers in the chemical industry.

The compound's molecular formula is C₅H₄O₄S, and it has a molecular weight of 160.15 g/mol. Its structure features a sulfone group (SO₂) attached to a thiophene ring, which is further substituted with a carboxylic acid moiety at the 3-position. This configuration imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in heterocyclic chemistry and drug design, particularly in the development of novel therapeutic agents.

One of the most notable applications of 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid is its role as a building block in the synthesis of bioactive molecules. Its sulfone moiety enhances the stability and bioavailability of potential drug candidates, making it a sought-after compound in medicinal chemistry. Recent studies have highlighted its utility in designing enzyme inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in the pharmaceutical industry.

In addition to its pharmaceutical applications, CAS No. 267667-78-7 is also used in material science. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for developing advanced functional materials. For instance, researchers are investigating its potential in creating conductive polymers and sensors, which are critical for next-generation electronic devices and environmental monitoring systems.

The synthesis of 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid typically involves the oxidation of thiophene derivatives followed by carboxylation. Modern synthetic routes emphasize green chemistry principles, such as using eco-friendly oxidants and minimizing waste. This aligns with the global trend toward sustainable chemical practices, a topic of high interest among researchers and industry professionals.

From a market perspective, the demand for 267667-78-7 is driven by its versatility in research and development. Suppliers and manufacturers often highlight its high purity and consistent quality, which are essential for reproducible experimental results. The compound is available in various forms, including powders and solutions, catering to diverse laboratory needs. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements, which are common concerns for buyers in the chemical sector.

For researchers working with 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid, safety and handling are paramount. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are recommended. These precautions are part of broader efforts to promote lab safety and responsible research, topics frequently searched by scientists and students alike.

In summary, 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-3-carboxylic acid (CAS No. 267667-78-7) is a multifaceted compound with broad applications in pharmaceuticals, material science, and synthetic chemistry. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in science and technology. As the chemical industry continues to evolve, compounds like this will play a pivotal role in driving innovation and addressing global challenges.